Cas no 114899-77-3 (Trabectedin)

Trabectedin (ecteinascidin 743; ET-743) is a tetrahydroisoquinoline alkaloid with potent antitumor activity Trabectedin binds to the minor groove of DNA, blocks the transcription of stress-induced proteins, induces DNA backbone cleavage and apoptosis of cancer cells, and increases the generation of ROS in MCF-7 and MDA-MB-453 cells Trabectedin can be used in the study of soft tissue sarcoma and ovarian cancer

Trabectedin structure

Product Name:Trabectedin

CAS No:114899-77-3

Molecular Formula:C₃₉H₄₃N₃O₁₁S

Molecular Weight:761.83700

MDL:MFCD00874849

CID:152534

PubChem ID:108150

Trabectedin Properties

Names and Identifiers

- Spiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazocine-20,1'(2'H)-isoquinolin]-19-one,5-(acetyloxy)-3',4',6,6a,7,13,14,16-octahydro-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-,(1'R,6R,6aR,7R,13S,14S,16R)-
- Trabectedin
- Spiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazoc...
- Spiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazocine-20,1'(2'H)-isoquinolin]-19-
- Spiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazocine-20,1'(2'H)-isoquinolin]-19-one,5-(acetyloxy)-3',4',6,6a,7,13,14,16-octahydro-6',8,14-trihydroxy-7',9-d
- (1'R,6R,6aR,7R,13S,14S,16R)
- 5-(acetyloxy)-3',4',6,6a,7,13,14,16-octahydro-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-,[6R-(6a,6a3,73,133,143,16a,20R*)]
- Ecteinascidin
- ecteinascidin-743
- Ecteinascidine 743
- ET-743
- Yondelis
- Yondelis(R)
- Et 743
- NSC 648766
- NSC-684766
- ecteinascidin 743
- Yondelis R ,Trabectedin
- PKVRCIRHQMSYJX-ZKZLGIKISA-N
- GTPL2774
- TRABECTEDIN [EMA EPAR]
- PKVRCIRHQMSYJX-AIFWHQITSA-N
- CHEBI:84050
- TRABECTEDIN [MART.]
- EN300-19768451
- NCGC00181159-01
- Ecteinascidin 743;ET-743
- MS-31361
- NSC 684766
- TRABECTEDIN [USAN]
- TRABECTEDIN [WHO-DD]
- DTXCID0026880
- Tox21_113236
- Q2637746
- TRABECTEDIN [JAN]
- 114899-77-3
- trabectedine
- UNII-ID0YZQ2TCP
- DB05109
- F81329
- Spiro(6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo(7,8)isoquino(3,2,-b)(3)benzazocine-20,1'(2'H)-isoquinolin)-19-one, 3',4',6,6a,7,13,14,16-octahydro-5-(acetyloxy)-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-, (6R-(6-alpha,6a-beta,7-beta,13-beta,14-beta,16-alpha,20R*))-
- [(1R,2R,3R,11S,12S,14R,26R)-5,6',12-trihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-27-oxospiro[17,19,28-trioxa-24-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl] acetate
- SCHEMBL12119916
- trabectedinum
- EX-A4317
- ECTEINASCIDINS TRABECTEDIN [MI]
- (6R,6aR,7R,13S,14S,16R,20R)-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-19-oxo-3',4',6,7,12,13,14,16-octahydro-2'H,6aH-spiro[7,13-epimino-6,16-(epithiopropanooxymethano)[1,3]dioxolo[7,8]isoquinolino[3,2-b][3]benzazocine-20,1'-isoquinolin]-5-yl acetate
- NSC-813783
- NSC-648766
- DTXSID2046880
- Trabectedin [INN]
- HY-50936
- ID0YZQ2TCP
- (1'R,6R,6aR,7R,13S,14S,16R)-6',8,14-Trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-19-oxo-3',4',6a,7,12,13,14,16-octahydro-2'H,6H-spiro(6,16-(epithiopropanooxymethano)-7,13-epiminobenzo(4,5)azocino(1,2-b)(1,3)dioxolo(4,5-h)isoquinolin-20,1'-isoquinolin)-5-yl acetate
- ET743
- Ecteinascidins trabectedin
- CCRIS 8133
- TRABECTEDIN (MART.)
- NSC813783
- (1'R,6R,6aR,7R,13S,14S,16R)-6',8,14-Trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-19-oxo-3',4',6,7,12,13,14,16-octahydrospiro(6,16-(epithiopropanooxymethano)-7,13-imino-6aH-1,3-dioxolo(7,8)isoquino(3,2-b)(3)benzazocine-20,1'(2'H)-isoquinolin)-5-yl acetate
- CS-1608
- (6R,6aR,7R,13S,14S,16R,20R)-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-19-oxo-3',4',6,7,12,13,14,16-octahydro-2'H,6aH-spiro(7,13-epimino-6,16-(epithiopropanooxymethano)(1,3)dioxolo(7,8)isoquinolino(3,2-b)(3)benzazocine-20,1'-isoquinolin)-5-yl acetate
- CHEMBL450449
- TRABECTEDIN [ORANGE BOOK]
- Trabectedin [USAN:INN:BAN]
- Tox21_112762
- NSC648766
- NCGC00181159-02
- AC-27767
- (1R,2R,3R,11S,12S,14R,26R)-5,6',12-trihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-27-oxo-3',4'-dihydro-2'H-17,19,28-trioxa-24-thia-13,30-diazaspiro[heptacyclo[12.9.6.1^{3,11}.0^{2,13}.0^{4,9}.0^{15,23}.0^{16,20}]triacontane-26,1'-isoquinoline]-4(9),5,7,15(23),16(20),21-hexaen-22-yl acetate
- L01CX01
- Ect 743
- Trabectedina
- AKOS025401985
- CAS-114899-77-3
- Spiro(6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo(7,8)isoquino(3,2,-b)(3)benzazocine-20,1'(2'H)-isoquinolin)-19-one, 5-(acetyloxy)-3',4',6,6a,7,13,14,16-octahydro-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethyl-, (1'R,6R,6aR,7R,13S,14S,16R)-
- (-)-Ecteinascidin 743
- (1'R,6R,6aR,7R,13S,14S,16R)-5-(Acetyloxy)-3',4',6,6a,7,13,14,16-octahydro-6',8,14-trihydroxy-7',9-dimethoxy-4,10,23-trimethylspiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazocine-20,1'(2'H)-isoquinolin]-19-one; Ecteinascidin 743; Et 743; NSC 648766; Yondelis;
- MDL： MFCD00874849
- InChIKey： PKVRCIRHQMSYJX-AIFWHQITSA-N
- Inchi： InChI=1S/C39H43N3O11S/c1-16-9-20-10-22-37(46)42-23-13-50-38(47)39(21-12-25(48-5)24(44)11-19(21)7-8-40-39)14-54-36(30(42)29(41(22)4)26(20)31(45)32(16)49-6)28-27(23)35-34(51-15-52-35)17(2)33(28)53-18(3)43/h9,11-12,22-23,29-30,36-37,40,44-46H,7-8,10,13-15H2,1-6H3/t22-,23-,29+,30+,36+,37-,39+/m0/s1
- SMILES： CC1=C(OCO2)C2=C([C@H](COC3=O)N4[C@]([C@@H]5SC[C@]63C(C=C(OC)C(O)=C7)=C7CCN6)([H])[C@@H]8N(C)[C@@H](CC9=CC(C)=C(OC)C(O)=C98)[C@@H]4O)C5=C1OC(C)=O

Computed Properties

Exact Mass: 761.26200
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 14
Rotatable Bond Count: 4
Monoisotopic Mass: 761.26183037g/mol
Heavy Atom Count: 54
Complexity: 1450
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 194Å²

Experimental Properties

LogP: 3.61780
PSA: 194.02000
Boiling Point: No data available
Melting Point: No data available
Flash Point: No data available
Solubility: Almost insoluble (0.055 g/l) (25 º C),
Color/Form: No data available
Specific Rotation: D25 +114° (c = 0.1 in methanol)
Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),

Trabectedin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008U0Y-1mg	ecteinascidin 743	114899-77-3	≥95%	1mg	$311.00	2025-02-24
A2B Chem LLC	AE11362-1mg	Trabectedin	114899-77-3	≥95%	1mg	$329.00	2024-04-20
Ambeed	A656381-1mg	(1′R,6R,6aR,7R,13S,14S,16R)-5-(Acetyloxy)-3′,4′,6,6a,7,13,14,16-octahydro-6′,8,14-trihydroxy-7′,9-dimethoxy-4,10,23-trimethylspiro[6,16-(epithiopropanoxymethano)-7,13-imino-12H-1,3-dioxolo[7,8]isoquino[3,2-b][3]benzazocine-20,1′(2′H)-isoquinolin]-19-one	114899-77-3	99%	1mg	$166.0	2025-02-28
Chemenu	CM328792-1g	(5,6',12-trihydroxy-6,7'-dimethoxy-7,21,30-trimethyl-27-oxospiro[17,19,28-trioxa-24-thia-13,30-diazaheptacyclo[12.9.6.13,11.02,13.04,9.015,23.016,20]triaconta-4(9),5,7,15,20,22-hexaene-26,1'-3,4-dihydro-2H-isoquinoline]-22-yl) acetate	114899-77-3	95%+	1g	$23920
ChemScence	CS-1608-1mg	Trabectedin	114899-77-3	99.82%	1mg	$320.0	2022-04-28
DC Chemicals	DC10611-5 mg	Trabectedin	114899-77-3	>99%	5mg	$1700.0	2022-02-28
Enamine	EN300-19768451-0.05g		114899-77-3		0.05g	$636.0	2023-09-16
eNovation Chemicals LLC	Y1002088-5mg	Trabectedin	114899-77-3	95%	5mg	$1500
MedChemExpress	HY-50936-1mg	Trabectedin	114899-77-3	99.63%	1mg	￥2550	2024-05-24
S e l l e c k ZHONG GUO	S7758-1mg	Trabectedin	114899-77-3	99.92%	1mg	¥16356.42	2023-09-15

Trabectedin Synthesis

Trabectedin Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

Audited Supplier

(CAS:114899-77-3)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

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Min Wang,Bao-Bao Yu,Zhu-Jun Yao Org. Biomol. Chem. 2022 20 8438
3. Construction of sulfur-containing moieties in the total synthesis of natural products

Nengzhong Wang,Puli Saidhareddy,Xuefeng Jiang Nat. Prod. Rep. 2020 37 246
4. Industrial natural product chemistry for drug discovery and development

Armin Bauer,Mark Br?nstrup Nat. Prod. Rep. 2014 31 35
5. Natural products to drugs: natural product-derived compounds in clinical trials

Mark S. Butler Nat. Prod. Rep. 2008 25 475
6. Ecteinascidins. A review of the chemistry, biology and clinical utility of potent tetrahydroisoquinoline antitumor antibiotics

V. H. Le,M. Inai,R. M. Williams,T. Kan Nat. Prod. Rep. 2015 32 328
7. Natural products from thioester reductase containing biosynthetic pathways

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8. Antibiotics from Gram-negative bacteria: a comprehensive overview and selected biosynthetic highlights

J. Masschelein,M. Jenner,G. L. Challis Nat. Prod. Rep. 2017 34 712
9. Antibiotics from Gram-negative bacteria: a comprehensive overview and selected biosynthetic highlights

J. Masschelein,M. Jenner,G. L. Challis Nat. Prod. Rep. 2017 34 712
10. Antibiotics from Gram-negative bacteria: a comprehensive overview and selected biosynthetic highlights

J. Masschelein,M. Jenner,G. L. Challis Nat. Prod. Rep. 2017 34 712

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